![molecular formula C21H19ClFN3O4 B2733272 3-(1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione CAS No. 2034452-40-7](/img/structure/B2733272.png)
3-(1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H19ClFN3O4 and its molecular weight is 431.85. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Activity
- Synthesis of related compounds has demonstrated potential antibacterial activity. For example, S. Vartale et al. (2008) synthesized derivatives involving secondary cyclic amines like morpholine, piperidine, etc., and screened them for antibacterial activity (Vartale et al., 2008).
Chemical Synthesis and Structural Analysis 2. Studies on similar structures have provided insights into the chemical synthesis and structural properties of such compounds. For instance, J. Zukerman-Schpector et al. (2001) examined the crystal structures of related intermediates, revealing details about molecular conformations and interactions (Zukerman-Schpector et al., 2001).
Receptor Antagonism 3. Research by Y. Watanabe et al. (1992) on compounds with a similar structural framework showed potent 5-HT2 antagonist activity, indicating potential applications in neuroscience and pharmacology (Watanabe et al., 1992).
Fluorescence and Imaging Studies 4. E. Lacivita et al. (2009) synthesized derivatives with fluorescence properties, potentially useful for imaging and diagnostic purposes (Lacivita et al., 2009).
Antimicrobial Studies 5. N. Patel and S. D. Patel (2010) conducted antimicrobial studies on fluoroquinolone-based derivatives, indicating the potential of similar compounds in developing new antimicrobial agents (Patel & Patel, 2010).
Photo-induced Electron Transfer Studies 6. J. Gan et al. (2003) researched novel compounds for their luminescent properties and photo-induced electron transfer, applicable in materials science and photophysics (Gan et al., 2003).
Potential Anticancer Agents 7. K. Nepali et al. (2016) synthesized a series of compounds displaying tubulin and HSP90 inhibition, suggesting their use as anticancer agents (Nepali et al., 2016).
properties
IUPAC Name |
3-[1-(5-chloro-2-methoxybenzoyl)piperidin-4-yl]-6-fluoro-1H-quinazoline-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClFN3O4/c1-30-18-5-2-12(22)10-16(18)19(27)25-8-6-14(7-9-25)26-20(28)15-11-13(23)3-4-17(15)24-21(26)29/h2-5,10-11,14H,6-9H2,1H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWVIHWKCLSACEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C(=O)N2CCC(CC2)N3C(=O)C4=C(C=CC(=C4)F)NC3=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClFN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.